2-(2-Methyl-1,3-dioxolan-2-yl)propanoic acid

• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-(2-methyl-1,3-dioxolan-2-yl)propanoic acid
• InChI: InChI=1S/C7H12O4/c1-5(6(8)9)7(2)10-3-4-11-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key: RJPHPYUDCGLISA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)C1(OCCO1)C

Description

2-(2-Methyl-1,3-dioxolan-2-yl)propanoic acid is a useful research compound. Its molecular formula is C7H12O4 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Methyl-[1,3]dioxolan-2-yl)-propionic acid ethyl ester of Example 1a (31 g, 0.1647 mol) was dissolved in the mixture of dioxane-water (1:1, 350 mL) containing potassium hydroxide (35.63 g, 0.63 mol). The reaction mixture was stirred overnight at 35° C. and concentrated under high vacuum to give a white solid which was dissolved in water (200 mL) and extracted with dichloromethane (100 mL×2). The aqueous portion was acidified to pH=2 with 2N aqueous hydrochloric acid and the product was extracted with chloroform. The organic layer was washed with brine (300 mL), dried with sodium sulfate and concentrated under vacuum. 2-(2-methyl-[1,3]dioxolan-2-yl)-propionic acid was isolated as clear oil (20.34 g, 77%) which did not require further purification.